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Compound of Interest

Compound Name: Methyl 2,5-dihydroxycinnamate

Cat. No.: B3022664

Introduction

Methyl 2,5-dihydroxycinnamate is a phenolic compound and an analog of erbstatin, known
for its inhibitory activity against epidermal growth factor receptor (EGFR)-associated tyrosine
kinases.[1][2][3] Accurate and consistent preparation of stock solutions is crucial for reliable
experimental outcomes in various research applications, including cancer research, cell
signaling studies, and drug development. This document provides a detailed protocol for the
preparation, storage, and handling of Methyl 2,5-dihydroxycinnamate stock solutions.

Compound Information

A summary of the key chemical and physical properties of Methyl 2,5-dihydroxycinnamate is
provided in the table below.
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Property Value Reference
2,5-Dihydroxycinnamic acid
Synonyms ] [4]
methyl ester, Erbstatin analog
CAS Number 63177-57-1 [4]
Molecular Formula C10H1004 [41[5]
Molecular Weight 194.19 g/mol [1114]
Appearance Yellow solid [4]
Melting Point 180 -184 °C [4]
Purity = 96% (HPLC) [4]
. Soluble in Ethanol (10 mg/mL)
Solubility [11[2][6]
and DMSO
) Store at <-10 °C forup to 3
Storage (Solid) [1][4]

years

Storage (In Solvent)

Store at -80°C for up to 1 year
(Ethanol) or 6 months (DMSO)

[1](21[3]

Experimental Protocol

This protocol outlines the procedure for preparing a 10 mM stock solution of Methyl 2,5-

dihydroxycinnamate in Dimethyl Sulfoxide (DMSO).

Materials and Equipment

e Methyl 2,5-dihydroxycinnamate (powder)

Vortex mixer

Analytical balance

Dimethyl Sulfoxide (DMSO), anhydrous, 299.5%

Sterile microcentrifuge tubes or vials

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://www.chemimpex.com/products/42169
https://www.chemimpex.com/products/42169
https://www.chemimpex.com/products/42169
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2_5-dihydroxycinnamate
https://www.targetmol.com/compound/methyl%202%2C5-dihydroxycinnamate
https://www.chemimpex.com/products/42169
https://www.chemimpex.com/products/42169
https://www.chemimpex.com/products/42169
https://www.chemimpex.com/products/42169
https://www.targetmol.com/compound/methyl%202%2C5-dihydroxycinnamate
https://dcchemicals.com/product_show-methyl-2-5-dihydroxycinnamate.html?datasheet=datasheet
https://www.apexbt.com/methyl-2-5-dihydroxycinnamate.html
https://www.targetmol.com/compound/methyl%202%2C5-dihydroxycinnamate
https://www.chemimpex.com/products/42169
https://www.targetmol.com/compound/methyl%202%2C5-dihydroxycinnamate
https://dcchemicals.com/product_show-methyl-2-5-dihydroxycinnamate.html?datasheet=datasheet
https://www.medchemexpress.com/methyl-2-5-dihydroxycinnamate.html
https://www.benchchem.com/product/b3022664?utm_src=pdf-body
https://www.benchchem.com/product/b3022664?utm_src=pdf-body
https://www.benchchem.com/product/b3022664?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3022664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

» Pipettes and sterile filter tips

o Personal Protective Equipment (PPE): safety glasses, lab coat, and gloves

Stock Solution Preparation Workflow

Preparation
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Add Solvent

Add DMSO

Dissolve

Ensure complete dissolution

Stofage

Store at -80°C

Click to download full resolution via product page

Caption: Workflow for Methyl 2,5-dihydroxycinnamate stock solution preparation and
storage.
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Step-by-Step Procedure

o Calculate the required mass:

o To prepare a 10 mM stock solution, the required mass of Methyl 2,5-
dihydroxycinnamate can be calculated using the following formula:

» Mass (mg) = Desired Concentration (mM) * Volume (mL) * Molecular Weight ( g/mol )
= For 1 mL of a 10 mM stock solution:
» Mass (mg) =10 mM * 1 mL * 194.19 g/mol = 1.9419 mg
e Weigh the compound:
o Tare a sterile microcentrifuge tube on an analytical balance.

o Carefully weigh approximately 1.94 mg of Methyl 2,5-dihydroxycinnamate powder into
the tube. Record the exact weight.

¢ Add solvent:

o Based on the actual mass weighed, calculate the precise volume of DMSO required to
achieve a 10 mM concentration.

» Volume (mL) = [Mass (mg) / 194.19 g/mol ] / 10 mM

o Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the
compound.

e Dissolve the compound:
o Vortex the tube thoroughly until the yellow solid is completely dissolved.

o If necessary, gentle warming or sonication can be used to aid dissolution, particularly
when using ethanol.[1]

e Aliquot and store:
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o To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use
volumes in sterile microcentrifuge tubes.[3]

o Label each aliquot clearly with the compound name, concentration, date, and your initials.

o Store the aliquots at -80°C. When stored properly, the solution is stable for up to 6 months
in DMSO and 1 year in ethanol.[1][2][3]

Safety Precautions

o Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, gloves,
and safety glasses, when handling Methyl 2,5-dihydroxycinnamate and DMSO.

o Handle the powdered compound in a chemical fume hood to avoid inhalation.

o DMSO is a potent solvent and can facilitate the absorption of other chemicals through the
skin. Handle with care.

o Refer to the Safety Data Sheet (SDS) for Methyl 2,5-dihydroxycinnamate for
comprehensive safety information.

Conclusion

This protocol provides a standardized procedure for the preparation of Methyl 2,5-
dihydroxycinnamate stock solutions, ensuring consistency and accuracy in experimental
setups. Adherence to these guidelines for preparation, storage, and handling will contribute to
the generation of reliable and reproducible data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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